Cas no 1030097-02-9 (N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide)

N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide is a synthetic organic compound featuring a pyrimidine core functionalized with a pyrrolidine substituent and an acetamide linker. Its molecular structure is designed to enhance binding affinity and selectivity in target interactions, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound exhibits favorable physicochemical properties, including moderate solubility and stability, facilitating its use in formulation development. Its modular design allows for further derivatization, enabling structure-activity relationship studies. Potential applications include the exploration of bioactive molecules in medicinal chemistry, particularly in kinase inhibition or receptor modulation. Analytical characterization confirms high purity, ensuring reliability in research applications.
N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide structure
1030097-02-9 structure
Product Name:N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide
CAS No:1030097-02-9
MF:C19H24N4O2
MW:340.419464111328
CID:5382283
Update Time:2025-09-27

N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-ethylphenyl)-2-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)oxyacetamide
    • N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide
    • Inchi: 1S/C19H24N4O2/c1-3-15-8-4-5-9-16(15)21-17(24)13-25-18-12-14(2)20-19(22-18)23-10-6-7-11-23/h4-5,8-9,12H,3,6-7,10-11,13H2,1-2H3,(H,21,24)
    • InChI Key: BMJQQAANGRRYFS-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1CC)(=O)COC1C=C(C)N=C(N2CCCC2)N=1

N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide Pricemore >>

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Additional information on N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide

N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide (CAS No. 1030097-02-9): A Comprehensive Overview

The compound N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide (CAS No. 1030097-02-9) is a specialized chemical entity that has garnered attention in pharmaceutical and biochemical research. This molecule, with its unique structural features, presents a fascinating case study in medicinal chemistry and drug development. Its pyrimidine core and pyrrolidine substitution pattern make it particularly interesting for researchers exploring novel bioactive compounds.

Structurally, N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide combines several pharmacologically relevant moieties. The 2-ethylphenyl group provides lipophilic character, while the pyrimidine-oxygen-acetamide linkage offers potential hydrogen bonding sites. This combination of features makes the compound a valuable subject for studies in molecular recognition and drug-receptor interactions.

Recent trends in pharmaceutical research have shown increased interest in pyrimidine derivatives due to their diverse biological activities. The presence of the pyrrolidin-1-yl substituent at the 2-position of the pyrimidine ring in CAS 1030097-02-9 is particularly noteworthy, as such nitrogen-containing heterocycles often demonstrate enhanced binding affinity to biological targets. Researchers are actively investigating similar structures for potential applications in various therapeutic areas.

The synthesis of N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide typically involves multi-step organic transformations. Key steps often include the construction of the 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-ol core followed by ether formation with an appropriate 2-haloacetamide derivative. The purity and characterization of this compound are crucial for research applications, with techniques like HPLC, NMR, and mass spectrometry being commonly employed for quality control.

In the context of current pharmaceutical trends, molecules like 1030097-02-9 are being evaluated for their potential as kinase inhibitors or modulators of various biological pathways. The pyrimidine scaffold is known to interact with ATP-binding sites in protein kinases, making derivatives such as this compound valuable tools for studying signal transduction mechanisms. Researchers are particularly interested in how the N-(2-ethylphenyl)acetamide moiety might influence selectivity and potency.

The physicochemical properties of N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide contribute significantly to its research utility. With calculated parameters including logP, polar surface area, and hydrogen bond donor/acceptor counts, this compound falls within ranges typically associated with drug-like molecules. These characteristics make it suitable for various in vitro and in vivo studies, particularly in early-stage drug discovery programs.

From a commercial perspective, CAS 1030097-02-9 is primarily available as a research chemical from specialty suppliers. The compound is typically offered in milligram to gram quantities, with purity levels ranging from 95% to 98% for most research applications. Current market trends show growing demand for such specialized pyrimidine derivatives, particularly in academic and pharmaceutical research settings exploring novel therapeutic approaches.

Storage and handling of N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide require standard laboratory precautions. The compound is generally stable at room temperature when protected from light and moisture, with recommended storage in amber glass containers under inert atmosphere for long-term preservation. These handling characteristics make it convenient for research use across different laboratory settings.

Recent scientific literature has highlighted the potential of pyrimidine-oxygen-acetamide derivatives in various research contexts. While specific data on 1030097-02-9 may be limited due to its specialized nature, structurally related compounds have shown promise in areas such as enzyme inhibition and receptor modulation. This has led to increased interest in the compound from researchers working on structure-activity relationship studies.

The future research potential of N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide appears promising. With growing understanding of heterocyclic compounds in medicinal chemistry, this molecule serves as an important building block for developing more complex structures. Its modular design allows for various structural modifications, making it a versatile starting point for medicinal chemistry programs targeting specific biological pathways.

For researchers considering working with CAS 1030097-02-9, it's important to note that while the compound shows research promise, thorough characterization and biological evaluation are necessary to fully understand its potential applications. The scientific community continues to explore novel pyrimidine derivatives, and compounds like this contribute valuable structure-activity information to the collective knowledge base.

In summary, N-(2-ethylphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide represents an interesting example of modern medicinal chemistry. Its combination of aromatic, heterocyclic, and amide functionalities makes it a compelling subject for various research applications. As the field of drug discovery continues to evolve, specialized compounds like 1030097-02-9 will likely play increasingly important roles in developing new therapeutic strategies.

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